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Introduction: The Environmental Imperative in
Pharmaceutical and Industrial Formulations

Octyl decyl adipate (ODA), a widely utilized plasticizer and emollient in pharmaceutical,
cosmetic, and industrial applications, presents a favorable toxicological profile for human use.
However, its environmental fate upon release is a critical consideration for sustainable product
development. As regulatory scrutiny and consumer awareness regarding the ecological impact
of chemical compounds intensify, a thorough understanding of the ecotoxicity of both the parent
compound and its degradation products is paramount. This guide provides a comprehensive
comparative analysis of the ecotoxicity of ODA and its principal environmental degradation
products: 1-octanol, 1-decanol, and adipic acid. By synthesizing available data and outlining
standardized testing methodologies, we aim to equip researchers, scientists, and drug
development professionals with the necessary insights to make informed decisions regarding
the environmental footprint of their formulations.

The Degradation Pathway of Octyl Decyl Adipate: A
Hydrolytic Journey
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The primary mechanism for the environmental degradation of adipate esters like ODA is
hydrolysis.[1] This process involves the cleavage of the ester bonds, a reaction that can be
influenced by abiotic factors such as pH and temperature, as well as biotic factors, primarily
microbial enzymatic activity in soil and aquatic environments. The degradation proceeds in a
stepwise manner, as illustrated in the workflow below.
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Figure 1:Simplified degradation pathway of Octyl Decyl Adipate (ODA) in the environment.

Initially, one of the ester linkages in the ODA molecule is hydrolyzed, resulting in the formation
of a monoester intermediate (mono-octyl or mono-decyl adipate) and the corresponding alcohol
(1-decanol or 1-octanol).[1] Subsequently, the remaining ester bond in the monoester is
cleaved, yielding adipic acid and the other alcohol.[1] These degradation products, 1-octanol,
1-decanol, and adipic acid, are then available for further microbial metabolism.

Comparative Ecotoxicity Profile: ODA vs. Its
Degradation Products
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A comprehensive assessment of the ecotoxicity of ODA and its degradation products is crucial
for understanding its overall environmental impact. The following sections detail the available
ecotoxicity data for each compound, focusing on key aquatic organisms: algae, invertebrates
(Daphnia sp.), and fish.

Octyl Decyl Adipate (ODA) and Structurally Similar
Adipate Esters

Direct and extensive ecotoxicity data for Octyl decyl adipate is not readily available in the
public domain. However, studies on structurally similar adipate esters, such as dioctyl adipate
(DOA) and other long-chain alkyl adipates, consistently indicate a low potential for aquatic
toxicity.[2] For instance, research on various alkyl butoxyethyl adipates, including octyl and
decyl derivatives, has shown that these compounds are environmentally safe and do not
exhibit significant adverse effects on the growth and development of phytotest systems.[1][2] A
safety data sheet for dioctyl adipate indicates that it is not irritating to the skin or eyes and is
not classifiable as a human carcinogen, suggesting a generally low toxicity profile.

Based on the available data for these analogous compounds, it is reasonable to infer that ODA
possesses a low acute ecotoxicity profile. Its high molecular weight and low water solubility
likely limit its bioavailability to aquatic organisms.

Degradation Product: 1-Octanol

1-Octanol, a C8 alcohol, exhibits a moderate level of acute toxicity to aquatic organisms. Its
ecotoxicity is well-characterized, with established values from standardized tests.

Degradation Product: 1-Decanol

1-Decanol, a C10 alcohol, generally shows a higher acute toxicity to aquatic organisms
compared to 1-octanol. This is consistent with the trend of increasing toxicity with increasing
alkyl chain length for alcohols.

Degradation Product: Adipic Acid

Adipic acid, a dicarboxylic acid, demonstrates a low level of acute toxicity to aquatic organisms.
It is readily biodegradable and is not expected to persist or bioaccumulate in the environment.

© 2026 BenchChem. All rights reserved. 3/17 Tech Support


https://www.benchchem.com/product/b086531/docs?utm_src=pdf-body#navigating-the-environmental-fate-of-octyl-decyl-adipate-a-comparative-ecotoxicity-guide
https://www.benchchem.com/product/b086531/docs?utm_src=pdf-body#navigating-the-environmental-fate-of-octyl-decyl-adipate-a-comparative-ecotoxicity-guide
https://www.researchgate.net/publication/353809389_Ecotoxicity_of_the_Adipate_Plasticizers_Influence_of_the_Structure_of_the_Alcohol_Substituent
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399886/
https://www.researchgate.net/publication/353809389_Ecotoxicity_of_the_Adipate_Plasticizers_Influence_of_the_Structure_of_the_Alcohol_Substituent
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative
Check Availability & Pricing

Quantitative Ecotoxicity Data Summary

The following table summarizes the available acute ecotoxicity data for the degradation
products of ODA. The data is presented as the median effective concentration (EC50) for algae
and Daphnia sp., and the median lethal concentration (LC50) for fish. These values represent
the concentration of a substance that causes the specified effect in 50% of the test organisms

over a defined period.
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(Fathead

Minnow)

Note: ECHA refers to the European Chemicals Agency database.

Experimental Protocols for Ecotoxicity Assessment

To ensure the generation of reliable and comparable ecotoxicity data, standardized test
guidelines developed by organizations such as the Organisation for Economic Co-operation
and Development (OECD) and the U.S. Environmental Protection Agency (EPA) should be
followed. The following are detailed protocols for the acute toxicity testing of ODA and its
degradation products in key aquatic organisms.

Algal Growth Inhibition Test (OECD 201 | EPA OCSPP
850.5400)

This test assesses the effect of a substance on the growth of freshwater green algae.

Objective: To determine the concentration of the test substance that inhibits the growth of a
selected algal species by 50% (EC50) over a 72-hour period.[3][4][5]

Test Organism:Pseudokirchneriella subcapitata (or other suitable species).

Principle: Exponentially growing cultures of algae are exposed to a range of concentrations of
the test substance in a nutrient-rich medium under standardized conditions of light and
temperature. The growth of the algae is monitored over 72 hours by measuring cell density or a
surrogate parameter like chlorophyll fluorescence.

Step-by-Step Methodology:

o Preparation of Test Solutions: A series of at least five concentrations of the test substance,
typically in a geometric progression, are prepared in the algal growth medium. A control
group without the test substance is also included. For poorly soluble substances like ODA, a
solvent carrier may be used, in which case a solvent control is also required.

¢ Inoculation: Each test flask is inoculated with a low density of exponentially growing algae.
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¢ |ncubation: The flasks are incubated for 72 hours under continuous, uniform illumination and
a constant temperature (e.g., 21-24°C).

o Measurement of Growth: Algal growth is measured at least daily by cell counts using a
microscope and hemocytometer, or by using a spectrophotometer to measure optical
density, or a fluorometer to measure in-vivo chlorophyll fluorescence.

o Data Analysis: The average specific growth rate for each concentration is calculated. The
EC50 is determined by plotting the percentage inhibition of the growth rate against the
logarithm of the test substance concentration and using a suitable statistical method (e.qg.,
probit analysis or logistic regression).
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Figure 2:Workflow for the Algal Growth Inhibition Test (OECD 201).

Daphnia sp. Acute Immobilisation Test (OECD 202 | EPA
OCSPP 850.1010)

This test evaluates the acute toxicity of a substance to freshwater invertebrates.

Objective: To determine the concentration of the test substance that immobilizes 50% of the
exposed Daphnia magna (EC50) within a 48-hour period.[6][7][8][9][10][11]

Test Organism:Daphnia magna (less than 24 hours old).

Principle: Young daphnids are exposed to a range of concentrations of the test substance for
48 hours. The number of immobilized daphnids is recorded at 24 and 48 hours. Immobilisation
is defined as the inability to swim within 15 seconds after gentle agitation of the test vessel.

Step-by-Step Methodology:

Preparation of Test Solutions: A series of at least five concentrations of the test substance
are prepared in a suitable dilution water. A control group is also included.

o Exposure: A group of daphnids (e.g., 20 daphnids, divided into four replicates of five) is
introduced into each test concentration and the control.

e Incubation: The test vessels are maintained at a constant temperature (e.g., 20 = 1°C) with a
16-hour light/8-hour dark photoperiod for 48 hours. The daphnids are not fed during the test.

o Observation: The number of immobilized daphnids in each vessel is counted at 24 and 48
hours.

o Data Analysis: The EC50 at 48 hours, along with its 95% confidence limits, is calculated
using appropriate statistical methods.
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Figure 3:Workflow for the Daphnia sp. Acute Immobilisation Test (OECD 202).

Fish Acute Toxicity Test (OECD 203 /| EPA OCSPP
850.1075)

This test determines the acute lethal toxicity of a substance to fish.

Objective: To determine the concentration of the test substance that is lethal to 50% of the
exposed fish (LC50) over a 96-hour period.[12][13][14][15][16][17]
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Test Organism: Zebrafish (Danio rerio) or Rainbow Trout (Oncorhynchus mykiss) are commonly
used.

Principle: Fish are exposed to a range of concentrations of the test substance for 96 hours in a
static, semi-static, or flow-through system. Mortalities are recorded at specified intervals.

Step-by-Step Methodology:

¢ Acclimation: Fish are acclimated to the test conditions for at least 12 to 16 days prior to the
test.

e Preparation of Test Solutions: A series of at least five concentrations of the test substance
are prepared. A control group is also included.

e Exposure: A group of fish (e.g., 7-10 fish per concentration) is introduced into each test
chamber.

¢ Incubation: The test is conducted for 96 hours at a constant temperature suitable for the test
species. Water quality parameters such as dissolved oxygen, pH, and temperature are
monitored regularly. The fish are not fed during the test.

e Observation: The number of dead fish in each chamber is recorded at 24, 48, 72, and 96
hours.

» Data Analysis: The LC50 and its 95% confidence limits are calculated for each observation
period using appropriate statistical methods.
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Figure 4:Workflow for the Fish Acute Toxicity Test (OECD 203).

Conclusion and Recommendations

The available evidence strongly suggests that Octyl decyl adipate has a low intrinsic
ecotoxicity. However, upon environmental release, it biodegrades into 1-octanol, 1-decanol,
and adipic acid. The degradation products, particularly the C8 and C10 alcohols, exhibit a
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higher acute aquatic toxicity than the parent ester is predicted to have. While adipic acid is of
low toxicological concern, the transient increase in the concentration of 1-octanol and 1-
decanol during biodegradation represents the primary ecotoxicological consideration for ODA.

For researchers and drug development professionals, this comparative analysis underscores
the importance of considering the entire lifecycle of a chemical, including its environmental
degradation products, when assessing its overall environmental impact. While ODA itself may
be considered environmentally benign, the potential for the formation of more toxic
intermediates should be factored into risk assessments, especially in scenarios involving high-
volume discharge into aquatic environments.

To further refine the environmental risk profile of ODA, the following is recommended:

e Generation of Empirical Ecotoxicity Data for ODA: Conducting standardized acute and
chronic ecotoxicity tests on ODA would provide definitive data to replace the current reliance
on analogue-based assessments.

» Biodegradation Rate Studies: Quantifying the rate of ODA hydrolysis and the subsequent
degradation of the resulting alcohols under various environmental conditions would allow for
more accurate predictions of transient environmental concentrations and associated risks.

By adopting a proactive and data-driven approach to environmental assessment, the
pharmaceutical and chemical industries can continue to innovate while upholding their
commitment to environmental stewardship.

References

e Vikhareva, I. N., et al. (2021). Ecotoxicity of the Adipate Plasticizers: Influence of the
Structure of the Alcohol Substituent. Molecules, 26(16), 4833. [Link]

e Molecules. (2021). Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the
Alcohol Substituent. [Link]

o U.S. Environmental Protection Agency. (1981). Environmental and Health Aspects of Adipate
Esters: a Comprehensive Bibliography of Published Literature 1930-1981. [Link]

© 2026 BenchChem. All rights reserved. 12 /17 Tech Support


https://www.mdpi.com/1420-3049/26/16/4833
https://www.mdpi.com/1420-3049/26/16/4833/htm
https://nepis.epa.gov/Exe/ZyPDF.cgi/9101TY0Y.PDF?Dockey=9101TY0Y.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Federal Register. (2016). Final Test Guidelines; OCSPP Series 850 Group A-Ecological
Effects Test Guidelines; Notice of Availability. [Link]

National Toxicology Program. (2002). EPA Health Effects Test Guidelines: Acute Toxicity
Testing - Background. [Link]

Pesticide Registration Toolkit. Algal toxicity — growth inhibition. [Link]
U.S. Environmental Protection Agency. Series 850 - Ecological Effects Test Guidelines. [Link]

U.S. Environmental Protection Agency. (2017). Series 850 - Ecological Effects Test
Guidelines. [Link]

U.S. Environmental Protection Agency. (1996). Ecological Effects Test Guidelines OPPTS
850.1075 Fish Acute Toxicity Test, Freshwater and Marine. [Link]

Vikhareva, I.N., et al. (2021). Ecotoxicity of the Adipate Plasticizers: Influence of the
Structure of the Alcohol Substituent. Molecules, 26(16), 4833. [Link]

U.S. Environmental Protection Agency. (1996). Ecological Effects Test Guidelines OPPTS
850.5400 Algal Toxicity, Tiers | and Il. [Link]

U.S. Environmental Protection Agency. (2012). Ecological Effects Test Guidelines OCSPP
850.4500: Algal Toxicity. [Link]

U.S. Environmental Protection Agency. (1996). Ecological Effects Test Guidelines Oppts
850.1010 Aquatic Invertebrate Acute Toxicity Test, Freshwater Daphnids. [Link]

ibacon GmbH. Revision of the Fish Acute Toxicity Testing Guideline OECD 203. [Link]

Regulations.gov. (2016). Ecological Effects Test Guidelines OCSPP 850.1075: Freshwater
and Saltwater Fish Acute Toxicity Test. [Link]

Aropha. OECD 202: Daphnia sp., Acute Immobilization Test. [Link]
ECETOC. (2001). Aquatic Toxicity of Mixtures. Technical Report No. 80. [Link]

Eurofins. OECD 203: FISH ACUTE TOXICITY TEST - limit test and LC50 - GLP. [Link]

© 2026 BenchChem. All rights reserved. 13/17 Tech Support


https://www.federalregister.gov/documents/2016/12/29/2016-31350/final-test-guidelines-ocspp-series-850-group-a-ecological-effects-test-guidelines-notice-of
https://ntp.niehs.nih.gov/iccvam/suppdocs/feddocs/epa/epa_870_1000.pdf
https://www.fao.org/pesticide-registration-toolkit/registration-tools/testing-guidelines/algal-toxicity-growth-inhibition/en/
https://www.epa.gov/test-guidelines-pesticides-and-toxic-substances/series-850-ecological-effects-test-guidelines
https://archive.epa.gov/pesticides/test-guidelines/web/html/series-850-ecological-effects-test-guidelines.html
https://www.epa.gov/sites/default/files/2015-06/documents/850.1075.pdf
https://www.mdpi.com/1420-3049/26/16/4833
https://nepis.epa.gov/Exe/ZyPDF.cgi/2000421N.PDF?Dockey=2000421N.PDF
https://nepis.epa.gov/Exe/ZyPDF.cgi/P100EZAW.PDF?Dockey=P100EZAW.PDF
https://nepis.epa.gov/Exe/ZyPDF.cgi/200041Y2.PDF?Dockey=200041Y2.PDF
https://www.ibacon.com/news/revision-of-the-fish-acute-toxicity-testing-guideline-oecd-203/
https://www.regulations.gov/document/EPA-HQ-OPP-2016-0442-0002
https://www.aropha.com/service/oecd-202-daphnia-sp-acute-immobilization-test/
https://www.ecetoc.org/wp-content/uploads/2014/08/ECETOC-TR-080.pdf
https://www.eurofins.it/media/82613/oecd-203-fish-acute-toxicity-test.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Bundschuh, M., et al. (2016). Testing particles using the algal growth inhibition test (OECD
201): the suitability of in vivo chlorophyll fluorescence measurements. Environmental
Science: Nano, 3(6), 1361-1370. [Link]

Eurofins. OECD 202: daphnia sp, acute immobilisation test - limit test and EC50 - GLP. [Link]

Vikhareva, I. N., et al. (2021). Ecotoxicity of the Adipate Plasticizers: Influence of the
Structure of the Alcohol Substituent. Molecules, 26(16), 4833. [Link]

Tox Lab. Test No. 203: Fish, Acute Toxicity Test. [Link]

Ministry of the Environment, Japan. (2005). Di-n-octyl phthalate Chemical Substances
Control Law Reference No. [Link]

Fraunhofer Institute. (2005). Alga, Growth Inhibition Test. [Link]

Situ Biosciences. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test.
[Link]

Situ Biosciences. OECD 203: Fish, Acute Toxicity Test. [Link]

U.S. Environmental Protection Agency. (1994). Technical Factsheet on DI (2-Ethylhexyl)
Adipate. [Link]

Wang, Y., et al. (2022). Environmental microplastic and phthalate esters co-contamination,
interrelationships, co-toxicity and mechanisms. A review. Environment International, 169,
107525. [Link]

Situ Biosciences. OECD 202: Daphnia Sp., Immobilization Test. [Link]
Modern Chemical Co., Ltd. SAFETY DATA SHEET - dioctyl adipate. [Link]
OECD SIDS. (1996). DIBUTYL ADIPATE CAS N°:105-99-7. [Link]
Scymaris. OECD 202: Daphnia sp. Acute Immobilisation Test. [Link]

Moller Chemie. (2018). MSDS-Dioctyl-adipate-DOA-EU.pdf. [Link]

© 2026 BenchChem. All rights reserved. 14 /17 Tech Support


https://www.researchgate.net/publication/308919018_Testing_particles_using_the_algal_growth_inhibition_test_OECD_201_the_suitability_of_in_vivo_chlorophyll_fluorescence_measurements
https://www.eurofins.it/media/82612/oecd-202-daphnia-sp-acute-immobilisation-test.pdf
https://www.mdpi.com/1420-3049/26/16/4833
https://www.toxlab.it/en/test-no-203-fish-acute-toxicity-test/
https://www.env.go.jp/en/chemi/pops/files/Di-n-octyl_phthalate.pdf
https://www.cleaninginstitute.org/sites/default/files/assets/1/Page/4.3.1.2%20Algae%20Growth%20Inhibition%20Test%202005.pdf
https://situbiosciences.com/oecd-201-freshwater-alga-cyanobacteria-growth-inhibition-test/
https://situbiosciences.com/oecd-203-fish-acute-toxicity-test/
https://nepis.epa.gov/Exe/ZyPDF.cgi/20004P2F.PDF?Dockey=20004P2F.PDF
https://pubmed.ncbi.nlm.nih.gov/36242880/
https://situbiosciences.com/oecd-202-daphnia-sp-immobilization-test/
https://www.modernchemical.co.th/sites/default/files/products/msds-dioctyl-adipate-doa-eu.pdf
https://hpvchemicals.oecd.org/ui/handler.axd?id=2b8a0b9e-a05a-4f5c-b1e8-3f5f0f3a0d0a
https://scymaris.com/services/oecd-202-daphnia-sp-acute-immobilisation-test/
https://www.moeller-chemie.com/wp-content/uploads/2020/01/MSDS-Dioctyl-adipate-DOA-EU.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Regulations.gov. (2018). Fish Acute Toxicity Test (OECD 203). [Link]

Regulations.gov. (2016). Ecological Effects Test Guidelines OPPTS 850.1000 Special
Considerations for Conducting Aquatic Laboratory Studies. [Link]

Regulations.gov. (2012). MEMORANDUM. [Link]

ibacon GmbH. OECD 202: Daphnia sp., Acute Immobilisation Test. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ecotoxicity of the Adipate Plasticizers: Influence of the Structure of the Alcohol Substituent
- PMC [pmc.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. Algal toxicity — growth inhibition | Pesticide Registration Toolkit | Food and Agriculture
Organization of the United Nations [fao.org]

4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

5. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences
[situbiosciences.com]

6. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

7. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]

8. eurofins.it [eurofins.it]

9. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
10. OECD 202: Daphnia sp. Acute Immobilisation Test | Scymaris [scymaris.com]

11. OECD 202: Daphnia sp., Acute Immobilisation Test | ibacon GmbH [ibacon.com]

12. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]

13. Revision of the Fish Acute Toxicity Testing Guideline OECD 203 | ibacon GmbH
[ibacon.com]

© 2026 BenchChem. All rights reserved. 15/17 Tech Support


https://www.regulations.gov/document/EPA-HQ-OPP-2018-0140-0004
https://www.regulations.gov/document/EPA-HQ-OPP-2012-0838-0002
https://www.regulations.gov/document/EPA-HQ-OPP-2012-0194-0010
https://www.ibacon.com/oecd-202-daphnia-sp-acute-immobilisation-test/
https://www.benchchem.com/product/b086531?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399886/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8399886/
https://www.researchgate.net/publication/353809389_Ecotoxicity_of_the_Adipate_Plasticizers_Influence_of_the_Structure_of_the_Alcohol_Substituent
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186931/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186931/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P1005IZ9.TXT
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://www.situbiosciences.com/product/oecd-201-freshwater-alga-and-cyanobacteria-growth-inhibition-test/
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100G6PW.TXT
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.eurofins.it/media/91506/50018_eurofins_biolab_ctp_laboratories_test_immobilizzazione_daphnie_oecd202.pdf
https://www.situbiosciences.com/product/oecd-202-daphnia-sp-immobilization-test/
https://www.scymaris.com/resources/oecd-202-technical-approach
https://www.ibacon.com/your-study-type/aquatic-ecotoxicology/aquatic-invertebrates/oecd-202-daphnia-sp-acute-immobilisation
https://19january2017snapshot.epa.gov/sites/production/files/2015-07/documents/850-1075.pdf
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.ibacon.com/news/latest-info/revision-fish-acute-toxicity-testing-guideline-oecd-203
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086531?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e 14. downloads.regulations.gov [downloads.regulations.gov]

e 15. eurofins.com.au [eurofins.com.au]

e 16. Test No. 203: Fish, Acute Toxicity Test - Tox Lab [toxlab.co]

e 17. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]

 To cite this document: BenchChem. [Navigating the Environmental Fate of Octyl Decyl
Adipate: A Comparative Ecotoxicity Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086531/docs#navigating-the-environmental-fate-of-
octyl-decyl-adipate-a-comparative-ecotoxicity-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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